Cas no 80486-69-7 (Cloticasone Propionate)

Cloticasone Propionate structure

Product name:Cloticasone Propionate

CAS No:80486-69-7

MF:C₂₅H₃₁ClF₂O₅S

MW:517.025452852249

CID:826808

Cloticasone Propionate Chemical and Physical Properties

Names and Identifiers

- Cloticasone Propionate
- [(6S,8S,9R,10S,11S,13S,14S,16R,17R)-17-(chloromethylsulfanylcarbonyl)-6,9-difluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] propanoate
- 5-Chloromethyl 6a,9a-Difluoro-11-hydroxy-16a-methyl-3-oxo-17a-(propionyloxy)-androsta-1,4-diene-17-carbothioate
- 5-CHLOROMETHYL 6A,9A-DIFLUORO-11ß-HYDROXY-16A-METHYL-3-OXO-17A-(PROPIONYLOXY)-ANDROSTA-1,4-DIENE-17ß-CARBOTHIOATE
- CLOTIONE
- CLOTIONE PROPIONATE
- CCI 18773
- S-Chlorofluticasone propionate
- Inchi： 1S/C25H31ClF2O5S/c1-5-20(31)33-25(21(32)34-12-26)13(2)8-15-16-10-18(27)17-9-14(29)6-7-22(17,3)24(16,28)19(30)11-23(15,25)4/h6-7,9,13,15-16,18-19,30H,5,8,10-12H2,1-4H3/t13-,15+,16+,18+,19+,22+,23+,24+,25+/m1/s1
- InChI Key： MVLBCBPGBUAVJQ-CENSZEJFSA-N
- SMILES： O([C@@]1([C@H](C)C[C@H]2[C@@H]3C[C@H](F)C4=CC(C=C[C@]4(C)[C@]3([C@H](C[C@]12C)O)F)=O)C(=O)SCCl)C(=O)CC

Computed Properties

Exact Mass: 516.15500

Experimental Properties

PSA: 105.97000
LogP: 4.69930

Cloticasone Propionate Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
SHENG KE LU SI SHENG WU JI SHU	sc-211119-10mg	Cloticasone Propionate,	80486-69-7	10mg	￥3234.00	2023-09-05
TRC	C369160-5mg	Cloticasone Propionate	80486-69-7	5mg	$ 148.00	2023-09-08
TRC	C369160-10mg	Cloticasone Propionate	80486-69-7	10mg	$ 261.00	2023-04-18
TRC	C369160-25mg	Cloticasone Propionate	80486-69-7	25mg	$ 523.00	2023-04-18
TRC	C369160-100mg	Cloticasone Propionate	80486-69-7	100mg	$ 1674.00	2023-09-08
TRC	C369160-50mg	Cloticasone Propionate	80486-69-7	50mg	$ 951.00	2023-09-08
SHENG KE LU SI SHENG WU JI SHU	sc-211119-10 mg	Cloticasone Propionate,	80486-69-7	10mg	￥3,234.00	2023-07-10
A2B Chem LLC	AC60222-5mg	Cloticasone Propionate	80486-69-7	5mg	$263.00	2024-04-19
A2B Chem LLC	AC60222-50mg	Cloticasone Propionate	80486-69-7	50mg	$1031.00	2024-04-19
A2B Chem LLC	AC60222-100mg	Cloticasone Propionate	80486-69-7	100mg	$1724.00	2024-04-19

Cloticasone Propionate Production Method

Synthetic Circuit 1

16420-13-6

65429-42-7

80486-69-7

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Potassium iodide Solvents: Acetone , Water ; 24 h, rt
2.1 Reagents: Potassium carbonate Solvents: Methanol , Bromochloromethane ; 2 h, rt

Reference

Synthesis of fluticasone propionate

Liu, Jin-xian; et al, Huaxi Yaoxue Zazhi, 2007, 22(1), 51-53

Synthetic Circuit 2

105638-31-1

80486-69-7

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol , Bromochloromethane ; 2 h, rt

Reference

Synthesis of fluticasone propionate

Liu, Jin-xian; et al, Huaxi Yaoxue Zazhi, 2007, 22(1), 51-53

Synthetic Circuit 3

2135-17-3

80486-69-7

Reaction Conditions

1.1 Reagents: Periodic acid (H5IO6) Solvents: Water ; 16 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Water
2.1 Reagents: Triethylamine Solvents: Dichloromethane ; rt → 5 °C
2.2 30 min, 5 °C
2.3 Reagents: Hydrochloric acid Solvents: Water ; < pH 1
3.1 Reagents: Triethylamine Catalysts: Potassium iodide Solvents: Acetone , Water ; 24 h, rt
4.1 Reagents: Potassium carbonate Solvents: Methanol , Bromochloromethane ; 2 h, rt

Reference

Synthesis of fluticasone propionate

Liu, Jin-xian; et al, Huaxi Yaoxue Zazhi, 2007, 22(1), 51-53

Synthetic Circuit 4

28416-82-2

80486-69-7

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; rt → 5 °C
1.2 30 min, 5 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; < pH 1
2.1 Reagents: Triethylamine Catalysts: Potassium iodide Solvents: Acetone , Water ; 24 h, rt
3.1 Reagents: Potassium carbonate Solvents: Methanol , Bromochloromethane ; 2 h, rt

Reference

Synthesis of fluticasone propionate

Liu, Jin-xian; et al, Huaxi Yaoxue Zazhi, 2007, 22(1), 51-53